2-(6-chloro-1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-(6-chloro-1,1-dioxo-4-phenyl-1λ6,2,3-benzothiadiazin-2-yl)-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C23H20ClN3O3S/c1-2-16-8-11-19(12-9-16)25-22(28)15-27-26-23(17-6-4-3-5-7-17)20-14-18(24)10-13-21(20)31(27,29)30/h3-14H,2,15H2,1H3,(H,25,28)
• InChI Key: KIRVVKLGCXJHOG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2N=C(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C23H20ClN3O3S
• Molecular Weight: 453.9 g/mol

Description

2-(6-chloro-1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C23H20ClN3O3S and its molecular weight is 453.94. The purity is usually 95%.
BenchChem offers high-quality 2-(6-chloro-1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)-N-(4-ethylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(6-chloro-1,1-dioxido-4-phenyl-2H-1,2,3-benzothiadiazin-2-yl)-N-(4-ethylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization of Derivatives

Research has focused on the synthesis, characterization, and evaluation of various benzothiadiazine derivatives for potential biological activities. For example, the study on the synthesis and antitumor activity evaluation of new 2-(4-aminophenyl)benzothiazole derivatives bearing different heterocyclic rings demonstrates the interest in benzothiadiazine compounds for their anticancer properties (L. Yurttaş, Funda Tay, Ş. Demirayak, 2015).

Degradation and Stability Studies

Studies on the degradation and stability of related compounds under various conditions are essential for understanding their behavior and potential applications. The isolation and characterization of acid and base degradation products in related pharmaceutical compounds provide insights into their stability profiles, which is critical for developing therapeutic agents and understanding their environmental impact (I. Bhattacharyya, S. Basak, A. Maity, S. K. Ghosh, 2015).

Metabolic and Environmental Studies

The comparative metabolism of chloroacetamide herbicides in human and rat liver microsomes highlights the importance of understanding the metabolic pathways of chemical compounds for assessing their safety and environmental impact. Such studies are crucial for regulatory approval and environmental risk assessment (S. Coleman, R. Linderman, E. Hodgson, R. Rose, 2000).

Antibacterial and Antioxidant Activities

The exploration of novel compounds for antibacterial and antioxidant activities is a significant area of research that can lead to the development of new therapeutic agents. Studies on N-substituted benzyl/phenyl-2-(3,4-dimethyl-5,5-dioxidopyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides indicate the potential for benzothiadiazine derivatives to serve as templates for designing biologically active compounds with specific health benefits (Matloob Ahmad, H. Siddiqui, J. Gardiner, M. Parvez, Sana Aslam, 2012).